Cas no 1823887-63-3 (Methyl 3-amino-6-bromobenzofuran-2-carboxylate)

• Product Name: Methyl 3-amino-6-bromobenzofuran-2-carboxylate
• CAS No: 1823887-63-3
• MF: C₁₀H₈BrNO₃
• MW: 270.07942199707
• CID: 4937685
• Update Time: 2025-05-24

Methyl 3-amino-6-bromobenzofuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-6-bromobenzofuran-2-carboxylate
• 3-Amino-6-bromo-benzofuran-2-carboxylic acid methyl ester
• 3-Amino-6-bromobenzofuran-2-carboxylic acid methyl ester

• Inchi： 1S/C10H8BrNO3/c1-14-10(13)9-8(12)6-3-2-5(11)4-7(6)15-9/h2-4H,12H2,1H3
• InChI Key： YKBVJEXOURVUEW-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(=C(C(=O)OC)OC=2C=1)N

Computed Properties

• Exact Mass: 268.96876 g/mol
• Monoisotopic Mass: 268.96876 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 270.08
• XLogP3: 3.1
• Topological Polar Surface Area: 65.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on Methyl 3-amino-6-bromobenzofuran-2-carboxylate

Methyl 3-amino-6-bromobenzofuran-2-carboxylate (CAS No. 1823887-63-3): An Overview of a Promising Compound in Medicinal Chemistry

Methyl 3-amino-6-bromobenzofuran-2-carboxylate (CAS No. 1823887-63-3) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzofurans, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The chemical structure of Methyl 3-amino-6-bromobenzofuran-2-carboxylate consists of a benzofuran core with a bromine substituent at the 6-position and an amino group at the 3-position. The methyl ester group at the 2-position adds further complexity and reactivity to the molecule. These structural elements contribute to its stability and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

Recent studies have highlighted the potential of Methyl 3-amino-6-bromobenzofuran-2-carboxylate in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, Methyl 3-amino-6-bromobenzofuran-2-carboxylate has shown promising results in antiviral research. A research team from the University of California, San Francisco, reported that this compound effectively inhibits the replication of several RNA viruses, including influenza and SARS-CoV-2. The mechanism of action involves blocking viral entry into host cells and interfering with viral RNA synthesis.

The anticancer potential of Methyl 3-amino-6-bromobenzofuran-2-carboxylate has also been explored. A study conducted at the National Cancer Institute found that this compound selectively induces apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer cells. The selective cytotoxicity is attributed to its ability to disrupt mitochondrial function and activate caspase-dependent apoptotic pathways.

Beyond its direct therapeutic applications, Methyl 3-amino-6-bromobenzofuran-2-carboxylate serves as a valuable building block in drug discovery and development. Its reactivity and functional groups make it an excellent starting material for the synthesis of more complex derivatives with enhanced biological activities. For example, researchers have used this compound as a scaffold to develop novel inhibitors of kinases and other key enzymes involved in disease pathways.

The synthesis of Methyl 3-amino-6-bromobenzofuran-2-carboxylate involves several well-established chemical reactions. Typically, it is synthesized by reacting a brominated benzofuran derivative with an appropriate amine and methyl ester precursor under controlled conditions. The yield and purity of the final product can be optimized by fine-tuning reaction parameters such as temperature, solvent, and catalyst choice.

In terms of safety and handling, Methyl 3-amino-6-bromobenzofuran-2-carboxylate should be stored under dry conditions and protected from light to maintain its stability. Standard laboratory safety protocols should be followed when handling this compound to ensure the well-being of researchers and laboratory personnel.

The future prospects for Methyl 3-amino-6-bromobenzofuran-2-carboxylate are promising. Ongoing research is focused on optimizing its pharmacological properties through structure-based drug design and exploring its potential in combination therapies. Additionally, efforts are being made to develop more efficient synthetic routes to increase its availability for large-scale applications.

In conclusion, Methyl 3-amino-6-bromobenzofuran-2-carboxylate (CAS No. 1823887-63-3) is a multifaceted compound with significant potential in medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents.